Cas no 1090918-01-6 (2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide
• CAS No: 1090918-01-6
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5941070
• PubChem ID: 40192151
• Update Time: 2025-06-11

2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z26610991
• 1090918-01-6
• 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide
• 6-chloro-N-[2-(2-methylanilino)-2-oxoethyl]-N-propylpyridine-3-carboxamide
• EN300-26592049
• AKOS033969784

• Inchi： 1S/C18H20ClN3O2/c1-3-10-22(18(24)14-8-9-16(19)20-11-14)12-17(23)21-15-7-5-4-6-13(15)2/h4-9,11H,3,10,12H2,1-2H3,(H,21,23)
• InChI Key： LGGMJLTVJBKLAL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(CC(NC1C=CC=CC=1C)=O)CCC)=O

Computed Properties

• Exact Mass: 345.1244046g/mol
• Monoisotopic Mass: 345.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide

Comprehensive Analysis of 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide (CAS No. 1090918-01-6)

The compound 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide, identified by its CAS No. 1090918-01-6, is a specialized organic molecule with significant potential in agrochemical and pharmaceutical research. Its unique structure, featuring a 6-chloropyridin-3-yl moiety and N-propylformamido group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current industry trends.

One of the most searched questions in the field of chemical research is: "What are the applications of chloropyridine derivatives?" This compound, with its chloropyridine core, aligns with this query. Chloropyridine derivatives are widely studied for their role in crop protection and drug development, making 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide a candidate for further investigation in these domains. Researchers are particularly interested in how its N-propylformamido side chain influences its binding affinity to biological targets.

Another trending topic in the scientific community is the demand for eco-friendly agrochemicals. Given the increasing regulatory pressure on traditional pesticides, compounds like 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide are being evaluated for their environmental impact. Its potential for targeted action and lower toxicity could position it as a sustainable alternative, addressing the growing concern over pesticide resistance and ecological harm.

From a synthetic chemistry perspective, the compound's acetamide functionality is noteworthy. Acetamide derivatives are frequently explored in medicinal chemistry due to their versatility in hydrogen bonding and metabolic stability. This has led to searches like "How do acetamide groups enhance drug bioavailability?" The presence of the N-(2-methylphenyl)acetamide segment in this molecule suggests potential for optimizing pharmacokinetic properties in drug design.

In the context of AI-driven drug discovery, molecules such as 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide are increasingly analyzed through computational methods. Researchers are leveraging machine learning to predict its interactions with enzymes or receptors, a trend reflected in popular searches like "Can AI predict agrochemical efficacy?" This approach accelerates the identification of promising candidates while reducing laboratory costs.

The compound's CAS No. 1090918-01-6 serves as a critical identifier for regulatory and commercial purposes. Inquiries such as "Where to source CAS 1090918-01-6 for research?" highlight the need for reliable suppliers in the chemical industry. Proper documentation and purity verification are essential, especially for applications in Good Laboratory Practice (GLP) studies or patent submissions.

Looking ahead, the development of 2-[1-(6-chloropyridin-3-yl)-N-propylformamido]-N-(2-methylphenyl)acetamide may benefit from advances in green chemistry. Techniques like catalytic amidation or solvent-free synthesis could improve its production efficiency, aligning with global sustainability goals. Such innovations respond to frequent searches like "How to reduce waste in specialty chemical synthesis?", demonstrating the compound's relevance to modern industrial challenges.